2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[3-[(E)-N-[(2-fluorobenzoyl)amino]-C-methylcarbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C22H17F2N3O2/c1-14(26-27-22(29)18-10-3-5-12-20(18)24)15-7-6-8-16(13-15)25-21(28)17-9-2-4-11-19(17)23/h2-13H,1H3,(H,25,28)(H,27,29)/b26-14+
• InChI Key: BGRQHKGVTTZEJZ-VULFUBBASA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1F)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=C1F)/C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C22H17F2N3O2
• Molecular Weight: 393.4 g/mol

Description

2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide, also known as FEB, is a synthetic compound with potential applications in the field of medicinal chemistry. FEB has been found to exhibit promising anti-cancer properties, making it a subject of interest for researchers in this field. In

Scientific Research Applications

2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has been found to exhibit potent anti-cancer properties. In vitro studies have shown that 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide is not fully understood, but it is thought to involve the inhibition of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is involved in the folding and stabilization of other proteins, including those that are important for cancer cell growth and survival. Inhibition of HSP90 by 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide leads to the degradation of these proteins and ultimately results in cancer cell death.
Biochemical and Physiological Effects
2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has been found to have minimal toxicity in normal cells, indicating that it may have a favorable safety profile for use in cancer therapy. In addition, 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has been shown to have good pharmacokinetic properties, meaning that it is able to reach and accumulate in tumor cells. 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has also been found to inhibit the growth of cancer cells that are resistant to other anti-cancer drugs, suggesting that it may be effective in treating drug-resistant cancers.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide is its specificity for cancer cells, which reduces the risk of off-target effects. 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has also been found to have synergistic effects when used in combination with other anti-cancer drugs, which may enhance its therapeutic efficacy. However, 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide has a relatively low yield and is difficult to synthesize, which may limit its availability for research purposes.

Future Directions

Future research on 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide could focus on optimizing its synthesis method to improve its yield and scalability. In addition, further studies could be conducted to investigate the mechanism of action of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide and to identify potential biomarkers that could be used to predict its efficacy in different types of cancer. Finally, clinical trials could be conducted to evaluate the safety and efficacy of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide in humans, which could pave the way for its use as a novel anti-cancer therapy.

Synthesis Methods

The synthesis method of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide involves the reaction of 2-fluorobenzoyl hydrazide with 3-nitrobenzaldehyde in the presence of ethanol and sodium ethoxide. The resulting compound is then reduced with sodium borohydride to form 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide. The yield of 2-fluoro-N-{3-[N-(2-fluorobenzoyl)ethanehydrazonoyl]phenyl}benzamide is reported to be around 50%.